N-((2S,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-((6-methylpyridin-2-yl)thio)tetrahydro-2H-pyran-3-yl)acetamide

• IUPAC Name: N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(6-methylpyridin-2-yl)sulfanyloxan-3-yl]acetamide
• InChI: InChI=1S/C14H20N2O5S/c1-7-4-3-5-10(15-7)22-14-11(16-8(2)18)13(20)12(19)9(6-17)21-14/h3-5,9,11-14,17,19-20H,6H2,1-2H3,(H,16,18)/t9-,11-,12-,13-,14+/m1/s1
• InChI Key: XUKXHOMZOIYNLR-FZGMBXNASA-N
• Canonical SMILES: CC1=NC(=CC=C1)SC2C(C(C(C(O2)CO)O)O)NC(=O)C
• Isomeric SMILES: CC1=NC(=CC=C1)S[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)NC(=O)C
• Molecular Formula: C14H20N2O5S
• DSSTOX Substance ID: DTXSID20578312
• Molecular Weight: 328.39 g/mol
• CAS RN: 149263-94-5

Description

N-((2S,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-((6-methylpyridin-2-yl)thio)tetrahydro-2H-pyran-3-yl)acetamide, also known as this compound, is a useful research compound. Its molecular formula is C14H20N2O5S and its molecular weight is 328.39 g/mol. The purity is usually > 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Synthesis Approaches and Structural Analysis

• Novel pyrazole-acetamide derivatives, notably with structural similarities to the compound , were synthesized and characterized using various spectroscopic methods. These compounds formed coordination complexes with metals like Co(II) and Cu(II), demonstrating significant antioxidant activity. The solid-state structures were established by X-ray crystallography, revealing supramolecular architectures through hydrogen bonding interactions (Chkirate et al., 2019).

2. Medicinal Chemistry and Drug Design

• In the realm of medicinal chemistry, pyran derivatives showed promising results as dual inhibitors of sodium-glucose co-transporter proteins (SGLT1 and SGLT2). These compounds, including variants of tetrahydro-2H-pyran, underwent rigorous rational drug design, synthesis, and evaluation, showcasing potent inhibitory activities and effective control over postprandial glucose levels (Xu et al., 2020).

3. Photoreactive Compounds and Environmental Chemistry

• A unique photochemical synthesis method was developed for a compound structurally related to the query, highlighting the potential of using water as a solvent for environmentally friendly photoreactions. The structure of the photoproduct was confirmed through various spectroscopic methods, emphasizing the importance of sustainable practices in chemical synthesis (Komogortsev et al., 2022).

4. Advanced Synthesis Techniques and Applications

• Advanced synthesis techniques have been developed for compounds with the pyran structure, providing efficient and economically viable methods suitable for industrial applications. For instance, a biocatalytic procedure was described for synthesizing a key lactonized statin side chain intermediate, highlighting the integration of green chemistry principles in pharmaceutical manufacturing (Troiani et al., 2011).